Cas no 1379803-56-1 (2-(4-Chlorophenyl)-5-(pentafluorosulfanyl)-1H-benzoimidazole)

• Product Name: 2-(4-Chlorophenyl)-5-(pentafluorosulfanyl)-1H-benzoimidazole
• CAS No: 1379803-56-1
• MF: C₁₃H₈ClF₅N₂S
• MW: 354.726037979126
• MDL: MFCD22370074
• CID: 2619912
• Update Time: 2025-11-01

2-(4-Chlorophenyl)-5-(pentafluorosulfanyl)-1H-benzoimidazole Chemical and Physical Properties

Names and Identifiers

• 2-(4-Chlorophenyl)-5-(pentafluorosulfanyl)-1H-benzoimidazole
• PC405545
• [2-(4-Chlorophenyl)-1H-benzoimidazole-5-yl]pentafluorosulfur(VI)

• MDL： MFCD22370074
• Inchi： 1S/C13H8ClF5N2S/c14-9-3-1-8(2-4-9)13-20-11-6-5-10(7-12(11)21-13)22(15,16,17,18)19/h1-7H,(H,20,21)
• InChI Key： FAGKVGKSGOWVRE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=NC2=CC=C(C=C2N1)S(F)(F)(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 437
• XLogP3: 7.1
• Topological Polar Surface Area: 29.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Phenylbenzimidazoles

Additional information on 2-(4-Chlorophenyl)-5-(pentafluorosulfanyl)-1H-benzoimidazole

2-(4-Chlorophenyl)-5-(pentafluorosulfanyl)-1H-benzoimidazole: A Comprehensive Overview

The compound 2-(4-Chlorophenyl)-5-(pentafluorosulfanyl)-1H-benzoimidazole, with CAS No. 1379803-56-1, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its unique structural features, which include a benzoimidazole core substituted with a 4-chlorophenyl group and a pentafluorosulfanyl moiety. These substituents confer the molecule with distinctive electronic and steric properties, making it a valuable compound for various applications.

Recent studies have highlighted the potential of benzoimidazoles as versatile scaffolds in drug discovery. The presence of the 4-chlorophenyl group introduces electron-withdrawing effects, which can enhance the molecule's reactivity and selectivity in biological systems. Meanwhile, the pentafluorosulfanyl group, known for its strong electron-withdrawing nature and high stability, further modulates the electronic environment of the molecule. This combination makes the compound an attractive candidate for exploring its role in anti-tumor, anti-inflammatory, and anti-viral activities.

In terms of synthesis, researchers have developed efficient methods to construct this compound. One approach involves the condensation of o-phenylenediamine derivatives with aromatic aldehydes or ketones under controlled conditions. The introduction of the pentafluorosulfanyl group typically requires specialized reagents and precise reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have further streamlined the synthesis process, making it more accessible for large-scale production.

The pharmacological evaluation of this compound has revealed promising results in preclinical studies. For instance, studies conducted in vitro have demonstrated its ability to inhibit key enzymes associated with chronic inflammatory diseases. Additionally, preliminary data from animal models suggest that the compound exhibits moderate anti-tumor activity without significant toxicity to normal cells. These findings underscore its potential as a lead compound for drug development.

Beyond pharmacology, this compound has also found applications in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as field-effect transistors and light-emitting diodes (LEDs). Researchers have explored its ability to act as an electron-deficient acceptor material in organic photovoltaic devices, where it has shown promise in enhancing device performance.

From an environmental perspective, the synthesis and application of this compound are being evaluated for their sustainability. Efforts are underway to develop greener synthesis routes that minimize waste and reduce energy consumption. Additionally, researchers are investigating its biodegradation pathways to ensure that its use does not pose long-term risks to ecosystems.

In conclusion, 2-(4-Chlorophenyl)-5-(pentafluorosulfanyl)-1H-benzoimidazole represents a multifaceted molecule with diverse applications across multiple scientific disciplines. Its unique structure and functional groups make it a valuable tool for advancing research in drug discovery, materials science, and sustainable chemistry. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.